Cas no 67193-52-6 (1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-)

1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]- structure
67193-52-6 structure
Product Name:1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
CAS No:67193-52-6
MF:C10H2F6N2S2
MW:328.25670003891
CID:388118
PubChem ID:71368633
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
    • 3,6-bis(trifluoromethylsulfanyl)benzene-1,2-dicarbonitrile
    • 67193-52-6
    • 3,6-di(trifluoromethylsulfanyl)phthalonitrile
    • 3,6-Bis[(trifluoromethyl)sulfanyl]benzene-1,2-dicarbonitrile
    • DTXSID00791688
    • Inchi: 1S/C10H2F6N2S2/c11-9(12,13)19-7-1-2-8(20-10(14,15)16)6(4-18)5(7)3-17/h1-2H
    • InChI Key: AEMMRVYYHZSKPO-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=C(C#N)C=1C#N)SC(F)(F)F

Computed Properties

  • Exact Mass: 327.95635939g/mol
  • Monoisotopic Mass: 327.95635939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 98.2Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd